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Compound of Interest |

Compound Name: Decanoyl! chloride, 2-methyl-
CAS No.: 67657-55-0
Cat. No.: B8642809
- 7

Part 1: The Core Directive — Search & Identification

Executive Summary: If you are searching for a direct commercial CAS number for 2-
methyldecanoyl chloride, you will likely encounter a "data void." Unlike its straight-chain
counterpart (Decanoyl chloride, CAS 112-13-0), the 2-methyl derivative is rarely stocked as a
shelf-stable reagent due to its hydrolytic instability and the specific stereochemical
requirements of high-value applications (e.g., LNP formulation, prodrug synthesis).

The Solution: Do not search for the chloride. Search for the parent acid. The industry standard
protocol is to procure the stable carboxylic acid precursor and generate the acyl chloride in situ
or immediately prior to use.

Identity Verification Data
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Chemical Molecular
Component CAS Number MW ( g/mol )
Name Formula
2- :
Not Assignable
Target Methyldecanoyl C11H21CIO 204.74
] (See Note*)
chloride
2-
_ 24323-23-7
Precursor Methyldecanoic ) C11H2202 186.29
) (Racemic)
acid
(R)-2-
_ 51703-97-0
Isomer Methyldecanoic C11H2202 186.29
” (Rare)
aci

*Note: While specific internal registry numbers exist in proprietary databases (e.g., Beilstein or
private pharma libraries), no global commercial CAS number is widely recognized for the
chloride form. Procurement must rely on CAS 24323-23-7.

Part 2: Scientific Integrity & Logic (E-E-A-T)
Technical Context: Why This Molecule Matters

In modern drug development, particularly for Lipid Nanoparticles (LNPs) and Lipophilic
Prodrugs, the "2-methyl" branch is a strategic structural motif.

» Steric Shielding: The methyl group at the alpha-position (C2) creates steric hindrance around
the carbonyl. This slows down enzymatic hydrolysis (esterases) in vivo, extending the half-
life of lipid-drug conjugates compared to straight-chain decanoates.

» Membrane Fluidity: The branching disrupts the packing of lipid tails in a bilayer. While
straight chains (C10) crystallize or pack tightly, the 2-methyl defect increases membrane
fluidity, which is crucial for the endosomal release of mMRNA payloads in LNP formulations.

Synthesis Protocol: The "Self-Validating™ Workflow

Expert Insight: Avoid Thionyl Chloride (
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) for this specific synthesis if downstream applications involve sensitive amines or alcohols.
leaves dissolved
and

gas that is difficult to remove completely without rigorous degassing. Recommended
Reagent:Oxalyl Chloride with DMF catalysis. This route produces gases (

) that are non-condensable and escape easily, yielding a cleaner product.

Step-by-Step Procedure

e Setup: Flame-dry a 2-neck round bottom flask (RBF) equipped with a magnetic stir bar and a
nitrogen inlet.

e Charge: Add 2-methyldecanoic acid (1.0 eq) and anhydrous Dichloromethane (DCM)
(approx. 5 mL per gram of acid).

» Activation: Add Dimethylformamide (DMF) (0.01 eq / catalytic amount). Caution: A vigorous
fizzing will occur upon the next step.

» Reaction: Dropwise add Oxalyl Chloride (1.2 eq) at 0°C.
e Progression: Allow to warm to Room Temperature (RT) and stir for 2 hours.
 Validation (The "Check"):

o Take a 50 pL aliquot.

o Blow off DCM with nitrogen.

o Run FT-IR.[1][2]

o Success Criteria: Disappearance of the broad -OH stretch (3300-2500

) and the shift of the Carbonyl (

) peak from ~1710
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(Acid) to ~1800
(Acid Chloride).

o Workup: Concentrate under reduced pressure (rotary evaporator) to remove excess oxalyl
chloride and DCM. The residue is the quantitative 2-methyldecanoyl chloride, ready for

immediate coupling.

Part 3: Visualization & Formatting
Workflow Diagram: Procurement & Synthesis Strategy

This decision tree guides the researcher from the search phase to the experimental execution.
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Target: 2-Methyldecanoyl Chloride

Search Commercial Databases

l

Direct CAS Found?

Yes (Rare) No (Common)

High Risk: Likely Impure/Hydrolyzed Pivot to Precursor: 2-Methyldecanoic Acid

Procure CAS 24323-23-7

l

Synthesis: Oxalyl Chloride / DMF

Validation: IR Shift 1710 -> 1800 cm-1

Click to download full resolution via product page

Caption: Figure 1. Strategic workflow for procuring and generating 2-methyldecanoyl chloride,
emphasizing the pivot to the stable acid precursor.

Mechanistic Pathway: Oxalyl Chloride Activation

This diagram illustrates the catalytic cycle and gas evolution that ensures product purity.
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Caption: Figure 2. The catalytic conversion pathway.[3] Note the spontaneous evolution of
gases driving the reaction to completion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [The Phantom Intermediate: A Technical Guide to 2-
Methyldecanoyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8642809#2-methyldecanoyl-chloride-cas-number-
search]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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